N-(4-methoxyphenyl)-N'-(1-phenylpropyl)urea

• IUPAC Name: 1-(4-methoxyphenyl)-3-(1-phenylpropyl)urea
• InChI: InChI=1S/C17H20N2O2/c1-3-16(13-7-5-4-6-8-13)19-17(20)18-14-9-11-15(21-2)12-10-14/h4-12,16H,3H2,1-2H3,(H2,18,19,20)
• InChI Key: KYNKZVYKBSVQKS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)NC(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-(4-methoxyphenyl)-N'-(1-phenylpropyl)urea, also known as flupirtine, is a non-opioid analgesic drug that has been used for the treatment of various types of pain. Flupirtine was first synthesized in 1970 and has been extensively studied for its analgesic and neuroprotective properties.

Mechanism of Action

The exact mechanism of action of N-(4-methoxyphenyl)-N'-(1-phenylpropyl)urea is not fully understood. However, it is believed to act as a selective neuronal potassium channel opener, which leads to hyperpolarization of neurons and a decrease in excitability. Flupirtine has also been shown to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
Flupirtine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the threshold for pain, reduce inflammation, and protect neurons from damage. Flupirtine has also been shown to have a positive effect on sleep quality and to improve cognitive function in some studies.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methoxyphenyl)-N'-(1-phenylpropyl)urea in lab experiments is its well-established safety profile. Flupirtine has been used clinically for over 30 years and has a low incidence of side effects. However, one limitation of using this compound in lab experiments is its limited availability. Flupirtine is not widely available for research purposes, which can make it difficult to obtain for some studies.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-N'-(1-phenylpropyl)urea. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Flupirtine has been shown to have neuroprotective properties and may be able to slow the progression of these diseases. Another area of interest is the development of new formulations of this compound that can improve its bioavailability and effectiveness. Finally, more studies are needed to fully understand the mechanism of action of this compound and its potential uses in the treatment of pain and other conditions.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-N'-(1-phenylpropyl)urea involves the reaction of 4-methoxyphenyl isocyanate with 1-phenylpropylamine. The resulting product is then treated with hydrochloric acid to yield this compound hydrochloride. The synthesis of this compound is a relatively simple process and can be easily scaled up for industrial production.

Scientific Research Applications

Flupirtine has been extensively studied for its analgesic and neuroprotective properties. It has been shown to be effective in the treatment of various types of pain, including chronic pain, neuropathic pain, and migraine. Flupirtine has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.